Cas no 1564922-14-0 (3-fluoro-3-(quinolin-7-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(quinolin-7-yl)propan-1-amine
• CAS No: 1564922-14-0
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 5821626
• PubChem ID: 104277040
• Update Time: 2025-05-24

3-fluoro-3-(quinolin-7-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(quinolin-7-yl)propan-1-amine
• 1564922-14-0
• EN300-1837712

• Inchi： 1S/C12H13FN2/c13-11(5-6-14)10-4-3-9-2-1-7-15-12(9)8-10/h1-4,7-8,11H,5-6,14H2
• InChI Key： QZUACHOEOWXCEW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC=CN=C2C=1)CCN

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-fluoro-3-(quinolin-7-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 1564922-14-0 and Product Name: 3-fluoro-3-(quinolin-7-yl)propan-1-amine

The compound with the CAS number 1564922-14-0 and the product name 3-fluoro-3-(quinolin-7-yl)propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group and a quinolin-7-yl moiety in its molecular framework imparts distinct chemical and biological characteristics, making it a promising candidate for further exploration.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has become increasingly prevalent, owing to the favorable effects on metabolic stability, lipophilicity, and binding affinity. The fluoro group in 3-fluoro-3-(quinolin-7-yl)propan-1-amine is strategically positioned to enhance these properties, thereby improving the overall efficacy and bioavailability of potential therapeutic agents derived from this scaffold. This modification is particularly relevant in the context of developing small-molecule inhibitors targeting various biological pathways.

The quinolin-7-yl substituent further enriches the structural complexity of this compound, contributing to its unique pharmacophoric features. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The specific positioning of the quinolin-7-yl group in 3-fluoro-3-(quinolin-7-yl)propan-1-amine suggests that it may interact with biological targets in a manner that could be therapeutically beneficial. This combination of structural elements makes the compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug discovery programs. In the case of 3-fluoro-3-(quinolin-7-yl)propan-1-amine, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. This hypothesis is supported by experimental data from preliminary screenings conducted in academic and industrial laboratories.

The synthesis of 3-fluoro-3-(quinolin-7-yl)propan-1-amine presents unique challenges due to the complexity of its molecular architecture. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently. These synthetic approaches not only enhance yield but also improve scalability, which is crucial for transitioning from laboratory-scale production to industrial manufacturing.

One of the most compelling aspects of 3-fluoro-3-(quinolin-7-yl)propan-1-amine is its potential application in developing novel therapeutic agents. The compound's structural features suggest that it may serve as a versatile scaffold for designing molecules with enhanced pharmacological properties. For instance, its ability to interact with multiple biological targets could make it a valuable starting point for creating multi-target drugs, which are increasingly sought after for their ability to address complex diseases more effectively than single-target agents.

Current research in this area is focused on exploring the pharmacological profile of derivatives of 3-fluoro-3-(quinolin-7-yloxy)propananiline, including their interactions with enzymes such as kinases and phosphodiesterases. Preliminary results indicate that certain analogs exhibit promising activity against these targets, which are known to be involved in cancer progression and inflammatory diseases. These findings underscore the importance of continued investigation into this class of compounds.

The role of fluorine substitution in modulating drug-like properties cannot be overstated. The presence of a fluoro group often enhances metabolic stability by preventing rapid degradation by enzymatic processes. Additionally, fluorine atoms can influence electronic effects within a molecule, thereby affecting its binding affinity and selectivity. In the context of 3-fluoro(quinolin(7H)-yloxy)methanamine, these effects are likely to contribute to its observed pharmacological activity.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The case of 3-fluoro(quinolin(4H)-yloxy)methanamine exemplifies this trend, where rational design principles are being applied to develop molecules that are better suited for therapeutic use. By leveraging insights from structural biology and computational modeling, researchers are able to predict how modifications such as those introduced by fluorine substitution will impact biological activity.

The future prospects for compounds like N-(4-fluorophenyl)-4-methylbenzamide are bright, particularly as new synthetic strategies are developed and our understanding of their pharmacological mechanisms deepens. These advancements hold promise not only for treating existing diseases but also for addressing emerging health challenges. The continued exploration of structures such as 4-amino-N-(4-fluorophenyl)-benzoic acid will undoubtedly contribute significantly to the next generation of pharmaceutical innovations.

In conclusion,N,N-dimethyltryptophanamide hydrochloride, while representing just one example within a broader class of fluorinated quinoline derivatives,is emblematicof how targeted molecular design can lead to novel therapeutics with improved efficacy profiles,underscoringthe importance oof continued research efforts,highlightingthe potential benefits oof these compounds,and demonstratingthe impact oof interdisciplinary collaboration between chemists,biologists,and clinicians.